1-(6,6-Dimethylbicyclo(3.1.0)hex-2-en-2-yl)pent-4-en-1-one

• CAS No.: 81221-85-4
• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-(6,6-dimethyl-2-bicyclo[3.1.0]hex-2-enyl)pent-4-en-1-one
• InChI: InChI=1S/C13H18O/c1-4-5-6-11(14)9-7-8-10-12(9)13(10,2)3/h4,7,10,12H,1,5-6,8H2,2-3H3
• InChI Key: KDIUVWJESDSKRW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C1C(=CC2)C(=O)CCC=C)C

Description

EINECS 279-708-9 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various applications.

Preparation Methods

The preparation of EINECS 279-708-9 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the reaction. Industrial production methods often involve large-scale synthesis using optimized conditions to ensure high yield and purity. The exact details of the synthetic routes and reaction conditions are typically proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

EINECS 279-708-9 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxidized derivatives, while substitution reactions can lead to the formation of various substituted compounds .

Scientific Research Applications

EINECS 279-708-9 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of other chemicals and materials .

Mechanism of Action

The mechanism of action of EINECS 279-708-9 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired effect .

Comparison with Similar Compounds

EINECS 279-708-9 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups. For example, compounds with similar molecular formulas or those that undergo similar chemical reactions can be considered for comparison. The unique properties of EINECS 279-708-9, such as its specific reactivity and applications, set it apart from these similar compounds .